Cas no 2171793-54-5 (2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171793-54-5
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 6055967
• PubChem ID: 165600069
• Update Time: 2025-11-06

2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane
• EN300-1637828
• 2171793-54-5
• 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane

• Inchi： 1S/C13H20N2OS/c1-10-7-11(8-17-10)12-13(16-6-4-14-12)3-5-15(2)9-13/h7-8,12,14H,3-6,9H2,1-2H3
• InChI Key： RRGZLKLJGUCPHQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1C2(CN(C)CC2)OCCN1

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.7Ų

Additional information on 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Overview of 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171793-54-5)

The compound 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171793-54-5) is a spirocyclic structure featuring a unique combination of heterocyclic rings, including a thiophene moiety and a diazaspiro core. Its molecular architecture makes it a subject of interest in pharmaceutical and material science research. The presence of both oxygen and nitrogen atoms in the spiro system enhances its potential for hydrogen bonding, which is critical for biological activity and molecular interactions.

Recent studies highlight the growing demand for spirocyclic compounds due to their structural rigidity and versatility in drug discovery. Researchers are particularly intrigued by the 6-oxa-2,9-diazaspiro[4.5]decane scaffold, as it mimics natural product frameworks often associated with bioactive properties. The methylthiophene substitution further diversifies its applications, potentially enabling interactions with aromatic systems in target proteins or polymers.

In the context of current trends, CAS No. 2171793-54-5 aligns with the search for novel heterocyclic building blocks in medicinal chemistry. Online queries frequently include terms like "spirocyclic drug candidates" and "thiophene derivatives in pharmaceuticals," reflecting widespread interest in such structures. This compound’s lipophilic and electron-rich characteristics may also cater to advancements in organic electronics, a field gaining traction due to the rise of flexible and biodegradable materials.

Synthetic routes to 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane often involve multicomponent reactions or catalyzed cyclizations, topics frequently searched in academic databases. Its stereochemistry and conformational stability are additional areas of exploration, as these factors influence its efficacy in potential applications. Computational modeling studies, another hot topic, could predict its binding affinities or material properties, addressing common user queries about "in silico screening of spiro compounds."

From an industrial perspective, the compound’s scalability and purity are critical. Analytical techniques like HPLC and NMR are essential for quality control, terms often paired with "CAS No. 2171793-54-5" in technical literature. Environmental and regulatory considerations also drive searches for "green synthesis of heterocycles," suggesting opportunities to optimize its production sustainably.

In summary, 2-methyl-10-(5-methylthiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane represents a compelling case study at the intersection of chemistry and innovation. Its structural features and emerging applications resonate with contemporary research priorities, making it a relevant subject for both academia and industry.